Cas no 106086-77-5 (2-(1,3-benzothiazol-2-yl)acetaldehyde)

2-(1,3-benzothiazol-2-yl)acetaldehyde structure
106086-77-5 structure
Product Name:2-(1,3-benzothiazol-2-yl)acetaldehyde
CAS No:106086-77-5
MF:C9H7NOS
MW:177.222980737686
CID:126998
PubChem ID:13617245
Update Time:2025-04-18

2-(1,3-benzothiazol-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazoleacetaldehyde
    • 2-(1,3-benzothiazol-2-yl)acetaldehyde
    • 2-Benzothiazoleacetaldehyde(9CI)
    • Benzothiazol-2-yl-acetaldehyde
    • EN300-1851064
    • (1,3-Benzothiazol-2-yl)acetaldehyde
    • 2-(BENZO[D]THIAZOL-2-YL)ACETALDEHYDE
    • AB66110
    • 106086-77-5
    • AKOS017518701
    • SCHEMBL620659
    • DTXSID20545125
    • Inchi: 1S/C9H7NOS/c11-6-5-9-10-7-3-1-2-4-8(7)12-9/h1-4,6H,5H2
    • InChI Key: NXJKMELVOFATNP-UHFFFAOYSA-N
    • SMILES: S1C(CC=O)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 177.02491
  • Monoisotopic Mass: 177.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 29.96
  • LogP: 2.03770

2-(1,3-benzothiazol-2-yl)acetaldehyde Pricemore >>

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